Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate

• IUPAC Name: benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C13H17NO4/c15-11-6-7-14(8-12(11)16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,15-16H,6-9H2/t11-,12-/m0/s1
• InChI Key: RNUMISHXYWFZCE-RYUDHWBXSA-N
• Canonical SMILES: C1CN(CC(C1O)O)C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: C1CN(C[C@@H]([C@H]1O)O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H17NO4
• DSSTOX Substance ID: DTXSID30653104
• Molecular Weight: 251.28 g/mol
• CAS No.: 167097-00-9

Description

“Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate” is a chemical compound. It is also known as “(3S,4S)-Benzyl 3,4-dihydroxypyrrolidine-1-carboxylate” and has a CAS Number of 596793-30-5.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code 1S/C12H15NO4/c14-10-6-13(7-11(10)15)12(16)17-8-9-4-2-1-3-5-9/h1-5,10-11,14-15H,6-8H2/t10-,11-/m0/s1. This indicates that the compound has a molecular weight of 237.26.

Physical And Chemical Properties Analysis

This compound is a solid or semi-solid or liquid at room temperature. It should be stored in a dry environment at 2-8°C.

Mechanism of Action

The mechanism of action of Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate DHP is not fully understood, but it is believed to involve the modulation of neurotransmitters in the brain. Specifically, this compound DHP has been found to increase the levels of acetylcholine in the brain, which is a neurotransmitter that is important for memory and cognitive function.
Biochemical and Physiological Effects:
In addition to its potential therapeutic applications, this compound DHP has also been found to have a range of biochemical and physiological effects. For example, the compound has been found to have antioxidant properties, which may make it useful for the treatment of conditions such as oxidative stress and inflammation. Benzyl DHP has also been found to have anti-inflammatory properties, which may make it useful for the treatment of conditions such as arthritis and other inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate DHP in lab experiments is that it is relatively easy to synthesize and purify. Additionally, the compound has been found to have a range of potential applications in scientific research, which makes it a versatile tool for researchers. However, one of the limitations of using this compound DHP in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research involving Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate DHP. One area of research that is particularly promising is the development of new therapeutic agents for the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound DHP, which may lead to the development of new drugs and treatments for a range of conditions. Finally, there is a need for more research into the potential side effects and limitations of using this compound DHP in lab experiments, which may help to guide future research in this area.

Synthesis Methods

The synthesis of Benzyl (3S,4S)-3,4-dihydroxypiperidine-1-carboxylate DHP involves a series of chemical reactions that can be carried out in a laboratory setting. The first step involves the reaction of piperidine with ethyl acetoacetate to form a piperidine derivative. This derivative is then reacted with this compound bromide to form this compound DHP. The final product can be purified through a series of recrystallization steps.

Scientific Research Applications

Benzyl DHP has been found to have a range of potential applications in scientific research. One of the most promising areas of research involves the compound's potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Benzyl DHP has been found to have neuroprotective properties, which may make it a useful treatment option for these conditions.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, and can cause skin and eye irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only in a well-ventilated area.